Methyl 5-amino-2-methoxybenzoate hydrochloride

• IUPAC Name: methyl 5-amino-2-methoxybenzoate;hydrochloride
• InChI: InChI=1S/C9H11NO3.ClH/c1-12-8-4-3-6(10)5-7(8)9(11)13-2;/h3-5H,10H2,1-2H3;1H
• InChI Key: IKQYVJKSCZFDCX-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N)C(=O)OC.Cl
• Molecular Formula: C9H12ClNO3
• Molecular Weight: 217.65 g/mol

Description

The compound of interest, Methyl 5-amino-2-methoxybenzoate hydrochloride, is not directly mentioned in the provided papers. However, there are several related compounds that can offer insights into the chemical behavior and properties that might be expected from this compound. For instance, the synthesis and biological evaluation of compounds derived from 4-amino-5-chloro-2-methoxybenzoic acid , and the synthesis of 4-Amino-5-ethylsulfonyl-2-methoxybenzoic Acid provide valuable information on the synthesis and potential biological activity of structurally similar compounds.

Synthesis Analysis

The synthesis of related compounds often involves multiple steps, starting from simple precursors. For example, the synthesis of 4-amino-5-ethylsulfonyl-2-methoxybenzoic acid involves methylation, thiocyanation, ethylation, and oxidation steps . Similarly, the synthesis of Methyl 2-amino-5-fluorobenzoate includes nitrification, esterification, and hydronation . These methods suggest that the synthesis of this compound could also involve a multi-step process, potentially starting from a simple benzoic acid derivative and introducing the amino and methoxy groups through subsequent reactions.

Molecular Structure Analysis

Structural analyses of related compounds, such as the X-ray crystal structures and molecular modeling of 4-amino-5-chloro-2-methoxybenzoic acid derivatives, have revealed a cis folded conformation of the ethyl chain and specific orientations of nitrogen lone pairs . These findings can be extrapolated to predict the molecular conformation of this compound, which may also exhibit a specific folded structure influencing its reactivity and interaction with biological targets.

Chemical Reactions Analysis

The chemical behavior of related compounds can provide insights into the reactivity of this compound. For instance, the introduction of electron-withdrawing or electron-donating groups can significantly affect the potency of inhibitors like isovanillic acids and isovanillins . Additionally, the presence of a mercapto group in 5-hydroxy-3-mercapto-4-methoxybenzoic acid allows it to act as an affinity-labeling reagent for enzymes like catechol O-methyltransferase . These examples suggest that the functional groups present in this compound will play a crucial role in its chemical reactivity and potential as a biological modifier.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from related compounds. For example, the solubility, melting point, and stability of the compound will be influenced by its molecular structure and the presence of functional groups. The hydrogen-bonding potential, as seen in compounds like 5-amino-1-(4-methoxybenzoyl)-3-methylpyrazole , will also affect its solubility and interaction with other molecules. The electronic properties of the amino and methoxy groups will influence the acidity and basicity of the compound, which in turn will affect its behavior in different chemical environments.

Scientific Research Applications

Intermediate in Chemical Synthesis

Methyl 5-amino-2-methoxybenzoate hydrochloride is involved as an intermediate in the synthesis of various bioactive compounds. In one study, it was utilized in the synthesis of 4-Amino-5-ethylsulfonyl-2-methoxybenzoic acid, an intermediate of amisulpride, a well-known antipsychotic medication. The synthesis involved multiple steps, including methylation, thiocyanation, ethylation, and oxidation, yielding a product confirmed through IR, 1H NMR, and MS analyses (Wang Yu, 2008).

In Drug Design and Molecular Studies

The compound finds its application in drug design and molecular studies. For instance, in one study, derivatives of the compound were synthesized and evaluated for their antimicrobial activities. The research aimed to explore the bioactive potential of the synthesized compounds, highlighting the compound's significance in developing novel therapeutic agents (H. Bektaş et al., 2007).

Role in Understanding Molecular Structures and Properties

This compound also plays a role in understanding molecular structures and properties. Studies involving the compound have contributed to a better understanding of molecular geometries, bond angles, and lengths. For example, a study involving the compound provided insights into the formation of hydrogen-bonded chains and frameworks, aiding in the understanding of molecular interaction and structure (J. Quiroga et al., 2008).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation (H315), eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and more.

Mechanism of Action

Biochemical Pathways

The biochemical pathways affected by Methyl 5-amino-2-methoxybenzoate hydrochloride are currently unknown .

Pharmacokinetics

Some properties such as its molecular weight (23168 g/mol) and its physical state (solid) are known . These properties can influence the compound’s bioavailability, but further studies are needed to fully understand its pharmacokinetics.